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Compound of Interest

Compound Name: N-Butylbenzylamine

Cat. No.: B105509

An In-Depth Technical Guide to the Safe Handling of N-Butylbenzylamine

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile and handling requirements of chemical reagents is paramount. This guide
provides a detailed overview of N-Butylbenzylamine (CAS: 2403-22-7), summarizing its key
safety data, outlining handling precautions, and offering insight into the experimental basis for
these recommendations.

Physicochemical and Safety Data

N-Butylbenzylamine is a colorless to pale yellow liquid organic compound used as an
intermediate and building block in organic synthesis, including the preparation of
pharmaceuticals and agrochemicals. All pertinent quantitative safety and physicochemical data
are summarized below.
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Property Value Unit Source | Reference
Molecular Formula Ci11H17N -

Molecular Weight 163.26 g/mol

CAS Number 2403-22-7 -

Colorless to light

Appearance yellow/orange clear -

liquid
Boiling Point 87 - 89 (at 3 mmHg) °C
Melting Point 54 - 56 °C
Flash Point 94/ ~202 °C/°F
Density 0.911 (at 25 °C) g/mL
Refractive Index 1.501 (at 20 °C) n20/D
Vapor Pressure 0.0391 (at 25 °C) mmHg

Soluble in organic
Solubility solvents; limited -

solubility in water.

Hazard Identification and Toxicology

N-Butylbenzylamine is classified as a hazardous substance requiring careful handling. The
primary hazards are associated with its corrosive and irritant nature.

GHS Classification:

o Skin Corrosion/Irritation: May be classified as Category 1B (Causes severe skin burns and
eye damage) or Category 2 (Causes skin irritation).

e Serious Eye Damage/Eye Irritation: Can be Category 1 (Causes serious eye damage) or
Category 2 (Causes serious eye irritation).
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o Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory
irritation.

e Acute Oral Toxicity: May be harmful if swallowed.

Hazard Statements (H-Statements):

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to its corrosive properties, contact with skin, eyes, and mucous membranes can cause
significant injury. Inhalation may lead to respiratory tract irritation.

Experimental Protocols for Safety Assessment

The hazard classifications outlined above are determined through standardized experimental
protocols, often following guidelines set by organizations like the OECD (Organisation for
Economic Co-operation and Development).

Methodology for Determining Skin Corrosion/Irritation (Based on OECD Test Guideline 404):

» Objective: To assess the potential of a substance to cause irreversible skin damage
(corrosion) or reversible inflammation (irritation).

o Test System: Typically involves the application of the test substance to the skin of a
laboratory animal (e.g., albino rabbit). In vitro methods using reconstructed human epidermis
are increasingly used as alternatives.

e Procedure:

o A small amount (e.g., 0.5 mL for liquids) of the substance is applied to a shaved patch of
skin.
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o The patch is covered with a gauze dressing for a set exposure period (e.g., up to 4 hours).

o After exposure, the substance is removed, and the skin is observed for signs of erythema
(redness) and edema (swelling).

o Observation & Scoring: Observations are made at specific intervals (e.g., 1, 24, 48, and 72
hours) after patch removal. The severity of the skin reactions is graded using a numerical
scoring system.

» Classification: The substance is classified as corrosive or irritant based on the severity,
duration, and reversibility of the observed skin effects. For example, irreversible tissue
damage characterizes a corrosive substance.

Safe Handling and Emergency Procedures

A systematic approach to handling N-Butylbenzylamine is critical to ensure personnel safety
and minimize environmental exposure. The following workflow illustrates the logical relationship
between different stages of chemical safety management.
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Caption: Workflow for Safe Chemical Handling of N-Butylbenzylamine.
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4.1 Engineering Controls & Personal Protective Equipment (PPE)

Ventilation: Always handle N-Butylbenzylamine in a well-ventilated area. A chemical fume
hood is required to control vapor exposure.

Eye Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch). An
eyewash station should be readily accessible.

Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).
Gloves must be inspected before use and disposed of properly after handling.

Respiratory Protection: If ventilation is inadequate or in case of a spill, use a NIOSH/MSHA-
approved respirator with appropriate cartridges for organic vapors.

4.2 Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors or mists.
Keep away from heat, sparks, and open flames. Use ground and bond containers when
transferring material to prevent static discharge.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible substances
like oxidizing agents. Keep containers tightly closed. The storage area should be secured
(store locked up).

4.3 First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water and soap. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink two glasses of water at most. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

4.4 Accidental Release Measures

e Personal Precautions: Evacuate the area. Ensure adequate ventilation and remove all
sources of ignition. Wear full personal protective equipment, including respiratory protection.

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
watercourses.

o Cleanup: Contain the spillage. Absorb the spill with an inert, non-combustible material such
as sand, earth, or vermiculite. Collect the material into a suitable, labeled container for
disposal by a licensed waste disposal company.

 To cite this document: BenchChem. [N-Butylbenzylamine safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105509#n-butylbenzylamine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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